Cas no 15531-41-6 ( )
structure
Product Name:
CAS No:15531-41-6
MF:C6H12B2N2
MW:133.794880867004
CID:904212
PubChem ID:24193012
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- NSC-146248
- 15531-41-6
- NSC146248
- PUBCHEM_24193012
- DTXSID80638284
-
-
- Inchi： 1S/C6H12B2N2/c7-9-1-2-10(8,5-3-9)6-4-9/h1-6H2
- InChI Key： VZPGZFUGLFFDCW-UHFFFAOYSA-N
- SMILES： [N+]12([B-])CC[N+]([B-])(CC1)CC2 |^1:1,5|
Computed Properties
- Exact Mass: 134.1186587g/mol
- Monoisotopic Mass: 134.1186587g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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